Cas no 2648932-44-7 ((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid)

• Product Name: (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• CAS No: 2648932-44-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5919235
• PubChem ID: 165801516
• Update Time: 2025-06-08

(2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• 2648932-44-7
• (2S)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]propanoic acid
• EN300-1486201

• Inchi： 1S/C24H28N2O5/c1-4-13-24(3,22(29)25-15(2)21(27)28)26-23(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20H,4,13-14H2,1-3H3,(H,25,29)(H,26,30)(H,27,28)/t15-,24?/m0/s1
• InChI Key： WXNAGWQJZPRAGN-FZADBTJQSA-N
• SMILES： O(C(NC(C(N[C@H](C(=O)O)C)=O)(C)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid

Comprehensive Analysis of (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2648932-44-7)

The compound (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2648932-44-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for Fmoc-amino acid applications, peptide coupling techniques, and CAS No. 2648932-44-7 suppliers, reflecting its importance in drug discovery and biotechnology.

In recent years, the demand for custom peptide synthesis has surged due to advancements in mRNA therapeutics and precision medicine. This compound’s role in N-terminal protection aligns with trends in proteomics and bioconjugation, addressing common search queries like how to optimize Fmoc deprotection or best practices for peptide purification. Its chiral center (2S configuration) ensures stereochemical precision, a hot topic in asymmetric synthesis discussions.

The Fmoc group in 2648932-44-7 offers reversible protection under mild basic conditions (e.g., piperidine), a feature highlighted in forums on green chemistry and sustainable lab practices. Users often inquire about alternatives to hazardous reagents, making this compound a safer choice for academic and industrial labs. Analytical data (HPLC, MS) for CAS No. 2648932-44-7 is frequently requested to validate purity, underscoring its relevance in quality control protocols.

From a commercial perspective, (2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid is listed by specialty chemical vendors catering to peptide drug development. SEO trends show spikes in searches like buy Fmoc-amino acids online or 2648932-44-7 technical specifications, indicating its niche yet growing market. Storage recommendations (e.g., -20°C, desiccated) align with user concerns about compound stability, a recurring theme in life science forums.

In conclusion, CAS No. 2648932-44-7 exemplifies the intersection of organic chemistry and biomedical innovation. Its applications span from antibody-drug conjugates (ADCs) to neuropeptide research, resonating with current interests in targeted therapies and AI-driven molecular design. As peptide-based therapeutics gain FDA approvals, compounds like this will remain pivotal in high-throughput screening and combinatorial chemistry.